![molecular formula C18H19NO3 B1199198 (+)-Stepharine](/img/structure/B1199198.png)
(+)-Stepharine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Stepharine is an isoquinoline alkaloid with formula C18H19NO3 that is isolated from several species of Stephania. It has a role as a plant metabolite. It is an aromatic ether, a secondary amino compound, an azaspiro compound, an enone, an isoquinoline alkaloid and an organic heterotetracyclic compound.
Scientific Research Applications
Neuroprotective and Anti-Neuroinflammatory Effects
- Stepharine, an alkaloid extracted from Stephania japonica, has shown potential in preventing ischemic stroke. It exhibits strong inhibitory effects on microglial overactivation, crucial in the pathogenesis of ischemic stroke. In vivo and in vitro studies have demonstrated its efficacy in reducing neurological deficits, brain water content, cerebral infarct volume, and suppressing microglial overactivation via the TLR4/NF-κB pathway, suggesting its potential as a therapeutic agent for ischemic stroke treatment (Hao et al., 2020).
Distribution and Biosynthesis in Plant Tissues
- The spatial distribution and biosynthesis of stepharine in Stephania glabra have been studied at cellular and organ levels. This research found that stepharine biosynthesis is highly regulated temporally and spatially during plant development. Specialized cell sites such as vascular tissues, laticifers, and parenchymal cells are adapted to accumulate alkaloids, providing insights into the development of bioengineering strategies for enhancing alkaloid production (Gorpenchenko et al., 2019).
Pharmacokinetics in Animal Models
- A study developed a sensitive mass spectrometry method for quantifying stepharine in rabbit plasma, providing valuable pharmacokinetic data. This research offers insights into the distribution and clearance of stepharine in the body, essential for understanding its therapeutic potential and guiding future research (Kopylov et al., 2014).
Properties
Molecular Formula |
C18H19NO3 |
---|---|
Molecular Weight |
297.3 g/mol |
IUPAC Name |
(4R)-10,11-dimethoxyspiro[5-azatricyclo[6.3.1.04,12]dodeca-1(12),8,10-triene-2,4'-cyclohexa-2,5-diene]-1'-one |
InChI |
InChI=1S/C18H19NO3/c1-21-14-9-11-5-8-19-13-10-18(6-3-12(20)4-7-18)16(15(11)13)17(14)22-2/h3-4,6-7,9,13,19H,5,8,10H2,1-2H3/t13-/m1/s1 |
InChI Key |
OGJKMZVUJJYWKO-CYBMUJFWSA-N |
Isomeric SMILES |
COC1=C(C2=C3[C@@H](CC24C=CC(=O)C=C4)NCCC3=C1)OC |
SMILES |
COC1=C(C2=C3C(CC24C=CC(=O)C=C4)NCCC3=C1)OC |
Canonical SMILES |
COC1=C(C2=C3C(CC24C=CC(=O)C=C4)NCCC3=C1)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.